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Compound of Interest

Compound Name: 1,1-Diethylcyclopropane

Cat. No.: B092845

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Diethylcyclopropane is a saturated hydrocarbon featuring a cyclopropane ring substituted
with two ethyl groups attached to the same carbon atom. Its International Union of Pure and
Applied Chemistry (IUPAC) name is 1,1-diethylcyclopropane.[1] This guide provides a
comprehensive overview of its chemical properties, synthesis, and spectroscopic data, tailored
for a technical audience in research and development. The unique conformational constraints
and electronic properties imparted by the cyclopropane ring make this and related structures of
interest in medicinal chemistry and materials science.

Chemical and Physical Properties

1,1-Diethylcyclopropane is a cycloalkane with the molecular formula C7H14 and a molecular
weight of 98.19 g/mol .[1] A summary of its key physical and chemical properties is presented in
the table below.
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Property Value Source
IUPAC Name 1,1-diethylcyclopropane [1]

CAS Number 1003-19-6 [1]
Molecular Formula C7H14 [1]
Molecular Weight 98.19 g/mol [1]

Boiling Point 87.9 °C at 760 mmHg LookChem
Density 0.774 g/cm?3 LookChem
Refractive Index 1.3915 (estimate) LookChem

Synthesis of 1,1-diethylcyclopropane

The synthesis of 1,1-diethylcyclopropane can be achieved through several methods. A
classical approach involves the intramolecular cyclization of a 1,3-dihaloalkane using a
reducing agent, such as zinc.

Experimental Protocol: Synthesis from 1,3-dibromo-2,2-
diethylpropane

This protocol is based on the general principles of the Freund reaction for cyclopropane
synthesis.

Materials:

1,3-dibromo-2,2-diethylpropane

Zinc dust, activated

Ethanol, absolute

Diethyl ether

Hydrochloric acid, dilute
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e Sodium bicarbonate solution, saturated
e Anhydrous magnesium sulfate
Procedure:

o Areaction flask equipped with a reflux condenser and a mechanical stirrer is charged with
activated zinc dust and absolute ethanol.

e 1,3-dibromo-2,2-diethylpropane is added to the stirred suspension.

e The reaction mixture is heated to reflux with vigorous stirring for several hours. The progress
of the reaction can be monitored by gas chromatography.

 After cooling to room temperature, the reaction mixture is filtered to remove unreacted zinc.
o The filtrate is diluted with water and extracted with diethyl ether.

o The combined ether extracts are washed sequentially with dilute hydrochloric acid, saturated
sodium bicarbonate solution, and water.

e The organic layer is dried over anhydrous magnesium sulfate.

e The solvent is removed by distillation, and the resulting crude 1,1-diethylcyclopropane is
purified by fractional distillation.

Synthesis Workflow
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Reactants

1,3-dibromo-2,2-diethylpropane Zinc Dust Ethanol (Solvent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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